Cas no 1381778-98-8 ((2-(Methoxymethyl)oxazol-4-yl)methanol)

• Product Name: (2-(Methoxymethyl)oxazol-4-yl)methanol
• CAS No: 1381778-98-8
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 2137496
• PubChem ID: 67957940
• Update Time: 2025-10-24

(2-(Methoxymethyl)oxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(methoxymethyl)oxazol-4-yl)methanol
• RFSDDQCCFRUYMH-UHFFFAOYSA-N
• 4-Oxazolemethanol, 2-(methoxymethyl)-
• (2-(Methoxymethyl)oxazol-4-yl)methanol

• Inchi： 1S/C6H9NO3/c1-9-4-6-7-5(2-8)3-10-6/h3,8H,2,4H2,1H3
• InChI Key： RFSDDQCCFRUYMH-UHFFFAOYSA-N
• SMILES： O1C=C(CO)N=C1COC

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5
• XLogP3: -0.8

Additional information on (2-(Methoxymethyl)oxazol-4-yl)methanol

Recent Advances in the Application of (2-(Methoxymethyl)oxazol-4-yl)methanol (CAS: 1381778-98-8) in Chemical Biology and Pharmaceutical Research

The compound (2-(Methoxymethyl)oxazol-4-yl)methanol (CAS: 1381778-98-8) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This oxazole derivative has garnered significant attention due to its unique structural features, which enable diverse applications in drug discovery, medicinal chemistry, and biological probe development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2-(Methoxymethyl)oxazol-4-yl)methanol as a key intermediate in the synthesis of potent kinase inhibitors. The researchers utilized this compound to develop a series of pyrazole-oxazole hybrids that showed remarkable selectivity against cyclin-dependent kinases (CDKs), with compound 7c exhibiting IC50 values below 10 nM against CDK2 and CDK9. The methoxymethyl group was found to be crucial for maintaining optimal binding interactions with the kinase ATP-binding site.

In the field of antimicrobial research, a recent patent application (WO2023052467) disclosed novel oxazole derivatives incorporating (2-(Methoxymethyl)oxazol-4-yl)methanol as a core structure. These compounds demonstrated broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The presence of the methanol moiety allowed for further functionalization, enabling the optimization of pharmacokinetic properties while maintaining antimicrobial potency.

The compound's application in chemical biology has also been expanding. A 2024 study in ACS Chemical Biology reported the development of fluorescent probes based on (2-(Methoxymethyl)oxazol-4-yl)methanol for real-time monitoring of cellular redox states. The researchers capitalized on the oxazole ring's electron-rich nature and the methanol group's derivatization potential to create sensitive probes that exhibited significant fluorescence enhancement upon oxidation.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of (2-(Methoxymethyl)oxazol-4-yl)methanol. A green chemistry approach published in Organic Process Research & Development (2023) described a one-pot synthesis method using microwave-assisted conditions, achieving yields over 85% while reducing solvent waste. This development is particularly significant for scaling up production for pharmaceutical applications.

Ongoing clinical trials are evaluating several drug candidates containing the (2-(Methoxymethyl)oxazol-4-yl)methanol moiety. Phase I results for OXZ-102, an anti-inflammatory agent targeting NLRP3 inflammasome, showed promising safety profiles and preliminary efficacy in rheumatoid arthritis patients. The compound's structural features appear to contribute to its favorable metabolic stability and tissue distribution.

Future research directions for this compound class include exploration in targeted protein degradation (PROTACs development) and as covalent warheads for irreversible inhibitors. The versatility of (2-(Methoxymethyl)oxazol-4-yl)methanol, combined with recent synthetic methodology improvements, positions it as a valuable scaffold for addressing current challenges in drug discovery and chemical biology research.